![molecular formula C12H18Cl2N2 B3227508 (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride CAS No. 1261230-62-9](/img/structure/B3227508.png)
(3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride
Overview
Description
(3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride, also known as CPMA, is a chemical compound that is commonly used in scientific research. It is a derivative of benzylamine and pyrrolidine, and is known for its ability to interact with various receptors in the body. CPMA has been found to have a wide range of applications in the field of biochemistry and pharmacology, including the study of neurotransmitters and their receptors, as well as the development of new drugs.
Mechanism of Action
(3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride acts as a potent agonist at dopamine and serotonin receptors, and has been found to have a high affinity for these receptors. It has also been found to interact with adrenergic receptors, although its activity at these receptors is less well understood. The precise mechanism of action of this compound is still the subject of ongoing research, and further studies are needed to fully understand its effects on the body.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects on the body. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters that play a key role in regulating mood, behavior, and cognition. This compound has also been found to modulate the activity of other neurotransmitters, including norepinephrine and acetylcholine.
Advantages and Limitations for Lab Experiments
The use of (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride in laboratory experiments has several advantages, including its high potency and selectivity for dopamine and serotonin receptors. It can be used to study the effects of these neurotransmitters on various physiological processes, and can also be used to develop new drugs that target these receptors. However, this compound also has several limitations, including its potential for toxicity and its limited solubility in water.
Future Directions
There are several future directions for research on (3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride, including the development of new drugs that target dopamine and serotonin receptors. This compound may also have applications in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Further studies are needed to fully understand the mechanism of action of this compound and its effects on the body, as well as its potential for therapeutic use.
Scientific Research Applications
(3-Chloro-benzyl)-pyrrolidin-2-ylmethyl-amine hydrochloride has been extensively studied for its ability to interact with various receptors in the body, including dopamine, serotonin, and adrenergic receptors. It has been found to have a wide range of applications in the field of biochemistry and pharmacology, including the study of neurotransmitters and their receptors, as well as the development of new drugs.
properties
IUPAC Name |
N-[(3-chlorophenyl)methyl]-1-pyrrolidin-2-ylmethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17ClN2.ClH/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12;/h1,3-4,7,12,14-15H,2,5-6,8-9H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYJNISDVYSAXKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CNCC2=CC(=CC=C2)Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261230-62-9 | |
Record name | 2-Pyrrolidinemethanamine, N-[(3-chlorophenyl)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261230-62-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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